Cas no 112147-71-4 (1,16-bis(4-hydroxyphenyl)hexadecane-1,16-dione)

• Product Name: 1,16-bis(4-hydroxyphenyl)hexadecane-1,16-dione
• CAS No: 112147-71-4
• MF: C₂₈H₃₈O₄
• MW: 438.598928928375
• CID: 2608131
• PubChem ID: 71336134
• Update Time: 2025-04-21

1,16-bis(4-hydroxyphenyl)hexadecane-1,16-dione Chemical and Physical Properties

Names and Identifiers

• 1,16-bis(4-hydroxyphenyl)hexadecane-1,16-dione
• DTXSID30763994
• 112147-71-4

• Inchi： 1S/C28H38O4/c29-25-19-15-23(16-20-25)27(31)13-11-9-7-5-3-1-2-4-6-8-10-12-14-28(32)24-17-21-26(30)22-18-24/h15-22,29-30H,1-14H2
• InChI Key： XBKLUHSKFUPQSQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)O)CCCCCCCCCCCCCCC(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 438.27700969Da
• Monoisotopic Mass: 438.27700969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 17
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 74.6Ų